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Introduction

The integration of artificial intelligence (Al) into the fishing industry is catalyzing a shift towards
more sustainable and efficient practices.[1][2][3] Al-powered technologies are being deployed
to address critical challenges such as overfishing, bycatch, and illegal, unreported, and
unregulated (1UU) fishing.[1][4][5][6] These systems leverage machine learning to analyze vast
datasets from various sources, including satellite imagery, vessel tracking systems, and on-
board sensors, to provide actionable insights for fishers and fisheries managers.[1][5][7][8] This
document provides detailed application notes and protocols for "Tun-Al," a machine learning
pipeline designed to enhance the sustainability of tuna fishing operations by accurately
estimating tuna biomass.[9][10]

Application Notes: Tun-Al for Tuna Biomass Estimation

Tun-Al is a specialized machine learning system that processes data from echosounder buoys
attached to drifting Fish Aggregating Devices (dFADs) to estimate the biomass of tuna
aggregated beneath them.[9][10] By combining this acoustic data with oceanographic
information and historical catch data, Tun-Al provides a more accurate and reliable method for
estimating tuna biomass, thereby supporting more sustainable fishing operations.[9]

The primary applications and advantages of the Tun-Al system include:

o Enhanced Decision-Making: Tun-Al provides fishing vessel captains with accurate, real-time
estimations of tuna biomass at specific dFADs.[9] This allows them to make more informed
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decisions about where to deploy their nets, optimizing their catch while minimizing fuel
consumption and time at sea.[11]

 Increased Selectivity and Bycatch Reduction: By accurately identifying the amount of tuna,
Tun-Al helps fishing vessels to target dFADs with significant aggregations of the target
species.[10][12] This reduces the likelihood of setting nets on dFADs with a higher proportion
of non-target species, thereby decreasing bycatch.[10][12]

e Improved Fuel Efficiency: The ability to remotely assess the potential catch at a dFAD before
traveling to its location allows for the optimization of vessel routes.[11] This leads to
significant reductions in fuel consumption and associated greenhouse gas emissions.[11]

o Support for Sustainable Fisheries Management: The data generated by Tun-Al on tuna
distribution and abundance can be a valuable resource for fisheries scientists and
management organizations.[9][12] This information can be used to improve stock
assessments and develop more effective conservation and management strategies.[9][12]

Data Presentation

The efficacy of Tun-Al and similar Al-driven systems in promoting sustainable fishing practices
is demonstrated by significant improvements in key performance indicators. The following table
summarizes quantitative data derived from studies on Tun-Al and related technologies.
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Performance Metric Technology Result Reference
Tuna

Presence/Absence Tun-Al >92% [10][12]
Accuracy

Tuna Biomass
Estimation (Avg. Tun-Al 28% [10][12]

Relative Error)

Bycatch Reduction

LED-illuminated nets Up to 60% [13]

(Sea Turtles)
) Al-assisted route

Fuel Usage Reduction ) 50% [14]

planning
Catch Efficiency Al tools & satellite

30% [14]

Increase maps

Experimental Protocols

The following protocols outline the key methodologies for the implementation and operation of
the Tun-Al system.

Protocol 1: Data Acquisition
o Echosounder Buoy Data:
o Deploy dFADs equipped with satellite-linked echosounder buoys in fishing grounds.

o Configure the buoys to transmit acoustic data at regular intervals. This data should include
acoustic backscatter measurements at different frequencies, which can be used to
estimate the size and density of fish aggregations.

o Ensure a stable satellite connection for the real-time transmission of data to a central

Server.

e Oceanographic Data:
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o Collect remote-sensing data for the fishing area from sources such as Copernicus Marine
Service or NOAA.

o Key parameters to acquire include sea surface temperature, chlorophyll-a concentration,
ocean currents, and sea surface height.[10]

o This data should be time-matched with the echosounder buoy data.

o Fishery Data:
o Compile historical logbook data from fishing vessels.[9]

o This data should include the location of dFADSs, the time of fishing sets, and the reported
catch composition and biomass for each set. This information is crucial for training and
validating the Al model.[10]

Protocol 2: Data Preprocessing and Model Training
e Data Integration:

o Create a unified database that integrates the echosounder buoy data, oceanographic
data, and fishery data.

o Each data point should be time-stamped and geo-referenced.
o Feature Engineering:

o From the raw echosounder data, extract features that are indicative of tuna presence and
biomass. This may include metrics such as the mean volume backscattering strength
(MVBS) and the vertical distribution of the acoustic energy.

o Combine these acoustic features with the corresponding oceanographic parameters.
e Model Training:

o Utilize the integrated dataset to train a suite of machine learning models.[9] The models
are trained to predict tuna biomass based on the acoustic and oceanographic features.
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o The ground truth for the training process is the actual catch data from the fishery
logbooks.

o Employ a cross-validation approach to ensure the robustness of the trained models.

e Model Validation:
o Test the trained models on a separate dataset that was not used during the training phase.

o Evaluate the performance of the models using metrics such as accuracy for
presence/absence classification and mean absolute error or relative error for biomass
estimation.[10][12]

Protocol 3: Operational Deployment
e Real-time Prediction:
o Deploy the validated Tun-Al model on a cloud-based platform.

o The platform should be capable of ingesting real-time data from the echosounder buoys
and oceanographic data feeds.

o The model will then generate real-time predictions of tuna biomass for each active dFAD.
e User Interface:

o Develop a user-friendly interface, such as a web-based dashboard or a mobile application,
for the fishing vessel crew.

o The interface should display a map of the fishing grounds with the locations of the dFADs.

o Each dFAD icon should provide the latest Tun-Al prediction of tuna biomass, allowing the
crew to make informed decisions.

o Continuous Improvement:

o Establish a feedback loop where new catch data from the vessels is used to continuously
retrain and improve the Tun-Al model over time. This iterative learning process will
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enhance the accuracy and reliability of the system.[5]

Mandatory Visualization

The following diagrams illustrate the workflow and logical structure of the Tun-Al system and its
application in sustainable fishing.
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Caption: Workflow of the Tun-Al system from data acquisition to operational decision-making.
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Caption: Logical relationship of an Al platform for sustainable fishing, showing data inputs and
outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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